Cas no 1342552-03-7 (1,2,4-Thiadiazol-3-amine, 5-(4-bromophenyl)-)

• Product Name: 1,2,4-Thiadiazol-3-amine, 5-(4-bromophenyl)-
• CAS No: 1342552-03-7
• MF: C₈H₆BrN₃S
• MW: 256.12233877182
• CID: 5252268
• Update Time: 2023-08-25

1,2,4-Thiadiazol-3-amine, 5-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-1,2,4-thiadiazol-3-amine
• 1,2,4-Thiadiazol-3-amine, 5-(4-bromophenyl)-

• Inchi： 1S/C8H6BrN3S/c9-6-3-1-5(2-4-6)7-11-8(10)12-13-7/h1-4H,(H2,10,12)
• InChI Key： MUIAPFGDKVRNJW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(N)=NS1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 2.8
• Topological Polar Surface Area: 80